(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid
Overview
Description
(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid, also known as (2R)-2-amino-3-(3,3-difluorocyclopentyl)propionic acid, is an organic compound with a molecular formula of C7H11F2NO2. It is a chiral amino acid, meaning it has two isomers, (2R)-2-amino-3-(3,3-difluorocyclopentyl)propionic acid and (2S)-2-amino-3-(3,3-difluorocyclopentyl)propionic acid. It is a colorless, water-soluble solid that is used in the synthesis of pharmaceuticals and other compounds.
Mechanism of Action
(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid acts as a substrate for D-amino acid oxidase, which catalyzes the oxidation of D-amino acids to their corresponding α-keto acids. This reaction is part of the catabolism of D-amino acids and is important for the metabolism of many amino acids.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. Studies have shown that it can inhibit the growth of certain bacteria and fungi, and it has also been shown to have anti-inflammatory and anti-tumor properties. In addition, it has been shown to have an effect on the activity of certain enzymes, including D-amino acid oxidase.
Advantages and Limitations for Lab Experiments
(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively inexpensive reagent and is readily available. Another advantage is that it is a chiral amino acid, which can be useful for certain types of experiments. One limitation is that it is not very soluble in water, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving (2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid. One potential direction is to further study its effects on the activity of D-amino acid oxidase, as this enzyme is involved in the catabolism of D-amino acids and is important for the metabolism of many amino acids. Another potential direction is to investigate its potential as an inhibitor of certain bacteria and fungi, as well as its potential anti-inflammatory and anti-tumor properties. Additionally, further research could be done to explore its potential as a reagent in the synthesis of pharmaceuticals.
Synthesis Methods
(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid can be synthesized through a variety of methods. One such method is the condensation reaction of 3-chloropropionic acid and 3,3-difluorocyclopentanone. This reaction yields this compound as the major product and (2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid as a minor product. Another method is the reaction of 3-chloropropionic acid and 3,3-difluorocyclopentenone. This yields this compound as the major product and 3-amino-2-chloropropionic acid as the minor product.
Scientific Research Applications
(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid has been used in a variety of scientific research applications. It has been used as a substrate in the study of the enzyme D-amino acid oxidase, which is involved in the catabolism of D-amino acids. It has also been used as a reagent in the synthesis of various pharmaceuticals, including the anticonvulsant levetiracetam.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3,3-difluorocyclopentene", "ethyl acetoacetate", "ammonia", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "sodium bicarbonate", "2-propanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 3,3-difluorocyclopentanone from 3,3-difluorocyclopentene by reaction with ethyl acetoacetate in the presence of ammonia and sodium borohydride.", "Step 2: Reduction of 3,3-difluorocyclopentanone to 3,3-difluorocyclopentanol using sodium borohydride.", "Step 3: Protection of the hydroxyl group in 3,3-difluorocyclopentanol by reaction with acetic anhydride to form the corresponding acetate.", "Step 4: Conversion of the acetate to the corresponding chloride by reaction with thionyl chloride.", "Step 5: Reaction of the chloride with ammonia to form the corresponding amine.", "Step 6: Protection of the amine group in the resulting amine by reaction with acetic anhydride to form the corresponding acetamide.", "Step 7: Hydrolysis of the acetamide to the corresponding carboxylic acid using hydrochloric acid.", "Step 8: Conversion of the carboxylic acid to the corresponding acid chloride by reaction with thionyl chloride.", "Step 9: Reaction of the acid chloride with 2-propanol in the presence of sodium bicarbonate to form the corresponding ester.", "Step 10: Reduction of the ester to the corresponding alcohol using sodium borohydride.", "Step 11: Protection of the hydroxyl group in the resulting alcohol by reaction with acetic anhydride to form the corresponding acetate.", "Step 12: Conversion of the acetate to the corresponding chloride by reaction with thionyl chloride.", "Step 13: Reaction of the chloride with ammonia to form the target compound, (2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid." ] } | |
CAS RN |
1690269-50-1 |
Molecular Formula |
C8H13F2NO2 |
Molecular Weight |
193.19 g/mol |
IUPAC Name |
(2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid |
InChI |
InChI=1S/C8H13F2NO2/c9-8(10)2-1-5(4-8)3-6(11)7(12)13/h5-6H,1-4,11H2,(H,12,13)/t5?,6-/m1/s1 |
InChI Key |
HCEOGAZKLGJVLI-PRJDIBJQSA-N |
Isomeric SMILES |
C1CC(CC1C[C@H](C(=O)O)N)(F)F |
Canonical SMILES |
C1CC(CC1CC(C(=O)O)N)(F)F |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
